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Chemical Profile of Emeguisin B

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Emeguisin B

CAS No.: 117032-55-0

Cat. No.: S13214378

For research and development purposes, the core chemical data for Emeguisin B is as follows:

Property Description

IUPAC Name 7-[(E)-but-2-en-2-yl]-1-[(Z)-but-2-en-2-yl]-2-chloro-3-hydroxy-9-methoxy-4,10-
dimethylbenzo[b][1,4]benzodioxepin-6-one [1] [2]

CAS Number 117032-55-0 [1] [2]

Molecular Cy4H,5CI05 [1] [2]

Formula

Molecular 428.9 g/mol [1] [2]

Weight

Chemical Depsidone (a rare class of phenolic compounds) [3] [4]
Class

The molecular structure of Emeguisin B features a depsidone core and characteristic side chains.
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Key Structural Features of Emeguisin B

Two But-2-en-2-yl Groups
Positions 1 & 7 (E and Z isomers)

Depsidone Core \ Position 9 Methoxy Group
(Benzo[b][1,4]benzodioxepinu o (OCH3)
Chloro Substituent
(@)

Click to download full resolution via product page

Diagram: Emeguisin B features a core depsidone structure with chloro, methoxy, and two isomeric but-2-

en-2-yl groups.

Experimental Workflow for Identification

The identification of Emeguisin B in a novel source like Ganoderma lucidum follows a rigorous analytical
workflow. The methodology below, derived from the recent study, can serve as a protocol for similar

investigations [3].
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Experimental Workflow for Depsidone Identification

[1. Fungal Material Extraction]

[2. Solvent-Solvent Fractionation]

[3. LC-HRMS/MS Analysis]
[4. Data Interpretation]

* High-resolution m/z matching

Solvents: Petroleum Ether, Ethyl Acetate,
n-Butanol, Methanol

Active Fraction: Ethyl Acetate Extract
(High Phenolic Content)

Platform: UHPLC/Q-TOF-MS
Mode: High-Resolution Negative Mode

* Characteristic MS/MS fragmentation
* Molecular docking prediction

Click to download full resolution via product page

Diagram: Key steps for identifying Emeguisin B in fungal extracts, from extraction to data analysis.

e Step 1 & 2: Extraction and Fractionation: The process begins with sequential extraction of dried
fungal fruiting bodies using solvents of increasing polarity. The ethyl acetate fraction is often the most
enriched with phenolic compounds like depsidones and should be prioritized for further analysis [3].

e Step 3: Instrumental Analysis: The critical step for identification is Liquid Chromatography coupled
with high-resolution tandem Mass Spectrometry (LC-HRMS/MS). The specific parameters from the
study are [3]:

o Platform: UHPLC/Q-TOF-MS (Ultra-High-Performance Liquid Chromatography/Quadrupole
Time-of-Flight Mass Spectrometry).
o lonization Mode: Negative electrospray ionization.
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e Step 4: Data Interpretation: Identification is tentatively assigned by matching the observed high-
resolution mass to the theoretical exact mass of Emeguisin B and by confirming its identity through
characteristic fragmentation patterns in the MS/MS spectrum [3]. Molecular docking studies can be
used subsequently to provide mechanistic insights into its potential biological activity, such as binding
to cancer-related protein targets like AKT1 and CDK2 [3].

Reported Biological Activities

Emeguisin B is recognized for its potential bioactive properties, which make it a subject of interest in drug

discovery.
Activity Reported Mechanism / Effect Research Context
Anticancer Strong binding affinity to cancer-related  Identified in bioactive G. lucidum extract
targets (AKT1, CDK2) in molecular with cytotoxicity against HepG2, HCT116,
docking studies [3]. MCF7, A549 cell lines [3].
Antimicrobial Disruption of microbial membrane Compound data sheets and commercial

integrity; activity against Gram-positive catalogs list these properties [1] [2].
bacteria and fungi [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile of Emeguisin B]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b13214378#emeguisin-b-producing-fungus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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